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Compound of Interest

Compound Name: Propranolol glycol-d5

Cat. No.: B12418899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of Propranolol
glycol-d5, a deuterated analog of a propranolol metabolite. This document is intended to serve

as a comprehensive resource, offering detailed data, experimental context, and a clear

visualization of the compound's molecular structure for professionals in the fields of

pharmaceutical research and development.

Data Presentation
The molecular weights of Propranolol glycol-d5 and its related compounds are summarized in

the table below. This allows for a straightforward comparison of the mass contribution of the

deuterated glycol moiety.

Compound Chemical Formula Molecular Weight ( g/mol )

Propranolol C₁₆H₂₁NO₂ 259.34[1][2]

Propranolol Glycol C₁₃H₁₄O₃ 218.25

Propranolol Glycol-d5 C₁₃H₉D₅O₃ 223.28

Glycerol-d5 C₃H₃D₅O₃ 97.12[3][4][5][6]
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Propranolol glycol is a metabolite of the beta-blocker propranolol. The deuterated version,

Propranolol glycol-d5, is synthesized to incorporate five deuterium atoms into the glycol

portion of the molecule. This isotopic labeling is a critical tool in various research applications,

including metabolic studies and as an internal standard in mass spectrometry-based

quantification.

The structural relationship and the incremental increase in molecular weight due to deuteration

can be visualized as follows:
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Propranolol
Components of Propranolol Glycol-d5

Final Product
Propranolol
C₁₆H₂₁NO₂

MW: 259.34 g/mol
Naphthoxy MoietyMetabolism

Propranolol Glycol-d5
C₁₃H₉D₅O₃

MW: 223.28 g/mol

Glycol-d5 Moiety
(from Glycerol-d5)

C₃H₃D₅O₃

MW: 97.12 g/mol
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1. Sample Preparation
Dissolve sample in a suitable solvent

(e.g., 1 mg/mL in Methanol)

2. LC Separation
Inject sample into UHPLC system

(C18 column with a gradient of water
and acetonitrile with 0.1% formic acid)

3. Ionization
Introduce eluent into the mass spectrometer's
ion source (e.g., Electrospray Ionization - ESI)

4. Mass Analysis
Analyze ions in a high-resolution

mass analyzer

5. Data Processing
Determine the monoisotopic mass from the

resulting mass spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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